![molecular formula C24H23N3OS B303568 3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B303568.png)
3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as HCTP, is a novel compound that has shown promising potential in scientific research applications.
Mechanism of Action
The exact mechanism of action of 3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is not yet fully understood. However, studies have shown that this compound can modulate various signaling pathways, including the NF-κB pathway and the Akt/mTOR pathway. This compound has also been found to interact with various receptors, including the 5-HT2A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. One study showed that this compound can increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and anti-inflammatory effects. Additionally, this compound has been found to decrease the levels of reactive oxygen species and increase the activity of antioxidant enzymes in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments is its high potency and selectivity. This compound has been found to have a low IC50 value in various assays, indicating its high potency. Additionally, this compound has been found to have a high selectivity for certain receptors, which can reduce off-target effects. However, one limitation of using this compound in lab experiments is its limited availability. This compound is a novel compound, and its synthesis method is complex and time-consuming.
Future Directions
There are several future directions for research on 3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to investigate its potential in treating various neurological disorders, such as Parkinson's disease and depression. Additionally, future studies could explore the use of this compound in combination with other compounds to enhance its therapeutic efficacy.
Conclusion
In conclusion, this compound is a novel compound that has shown promising potential in scientific research applications. Its synthesis method is complex, but its high potency and selectivity make it a valuable tool in lab experiments. Future research on this compound could lead to the development of new therapies for various diseases and disorders.
Synthesis Methods
The synthesis of 3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves the condensation of 2-naphthylamine with 2-cycloocten-1-one, followed by hydrogenation and cyclization to form the cycloocta[b]thieno[3,2-e]pyridine ring system. The resulting compound is then treated with a carboxylic acid derivative to form the carboxamide group. The final product is obtained through purification and isolation steps.
Scientific Research Applications
3-amino-N-(2-naphthyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been found to have potential in various scientific research applications. One study showed that this compound has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines in vitro. Another study demonstrated that this compound can inhibit the proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C24H23N3OS |
---|---|
Molecular Weight |
401.5 g/mol |
IUPAC Name |
6-amino-N-naphthalen-2-yl-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide |
InChI |
InChI=1S/C24H23N3OS/c25-21-19-14-17-9-3-1-2-4-10-20(17)27-24(19)29-22(21)23(28)26-18-12-11-15-7-5-6-8-16(15)13-18/h5-8,11-14H,1-4,9-10,25H2,(H,26,28) |
InChI Key |
DRUDSRCTQWWYEP-UHFFFAOYSA-N |
SMILES |
C1CCCC2=C(CC1)C=C3C(=C(SC3=N2)C(=O)NC4=CC5=CC=CC=C5C=C4)N |
Canonical SMILES |
C1CCCC2=NC3=C(C=C2CC1)C(=C(S3)C(=O)NC4=CC5=CC=CC=C5C=C4)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.